Cas no 171861-88-4 (4-Benzoxazolecarboxamide, 2-methyl-)

• Product Name: 4-Benzoxazolecarboxamide, 2-methyl-
• CAS No: 171861-88-4
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 1354023
• PubChem ID: 18369495
• Update Time: 2025-04-20

4-Benzoxazolecarboxamide, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Benzoxazolecarboxamide, 2-methyl-
• 2-Methylbenzoxazole-4-carboxamide
• DTXSID701298835
• FFTBZJKGYRMFHQ-UHFFFAOYSA-N
• 2-Methyl-4-benzoxazolecarboxamide
• SCHEMBL7446156
• 171861-88-4

• Inchi： 1S/C9H8N2O2/c1-5-11-8-6(9(10)12)3-2-4-7(8)13-5/h2-4H,1H3,(H2,10,12)
• InChI Key： FFTBZJKGYRMFHQ-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C(C(N)=O)=CC=CC1=2

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.12